Cas no 5736-06-1 (2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid)

• Product name: 2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid
• CAS No: 5736-06-1
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• MDL: MFCD09743879
• CID: 820247
• PubChem ID: 10909699

2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid
• 1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl
• (+-)-2,2-Dimethyl-[1,3]dioxolan-4-carbonsaeure
• (3,3-dimethyl-2,4-dioxacyclopentyl)methyl chloroformate
• (S)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 3-(4-hydroxyphenyl)propanoate
• 2,2-dimethyl-1,3-dioxolan-4-ylmethyl chloroformate
• 2,2-dimethyl-1,3-dioxolane-4(R)-carboxylic acid
• 2,3-dihydroxypropionic acid isopropylidene ketal
• 4-chlorocarbonyloxymethyl-2,2-dimethyl-[1,3]dioxolane
• 2,2-Dimethyl[1,3]dioxolane-4-carboxylic acid
• racemic 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid
• AKOS015892908
• J-506804
• SB45284
• DB-050049
• CEA04596
• 62075-55-2
• 5736-06-1
• SCHEMBL1030224
• DS-1930
• MFCD09952018
• 2,2-Dimethyl-1,3-dioxolane-4-carboxylicacid
• OZPFVBLDYBXHAF-UHFFFAOYSA-N
• A833567
• SY272639
• DTXSID80977665

• MDL： MFCD09743879
• Inchi： InChI=1S/C6H10O4/c1-6(2)9-3-4(10-6)5(7)8/h4H,3H2,1-2H3,(H,7,8)
• InChI Key： OZPFVBLDYBXHAF-UHFFFAOYSA-N
• SMILES： O=C(C1OC(C)(C)OC1)O

Computed Properties

• Exact Mass: 146.057909g/mol
• Surface Charge: 0
• XLogP3: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 146.057909g/mol
• Monoisotopic Mass: 146.057909g/mol
• Topological Polar Surface Area: 55.8Ų
• Heavy Atom Count: 10
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Color/Form: White solid
• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 372.5°C at 760 mmHg
• Flash Point: 101.6±19.4 °C
• PSA: 55.76000
• LogP: 0.22250
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C